4-Cyano-3-hydroxybenzenesulfonamide

• Molecular Formula: C7H6N2O3S
• Molecular Weight: 198.20 g/mol
• IUPAC Name: 4-cyano-3-hydroxybenzenesulfonamide
• InChI: InChI=1S/C7H6N2O3S/c8-4-5-1-2-6(3-7(5)10)13(9,11)12/h1-3,10H,(H2,9,11,12)
• InChI Key: AFDCOPDMEJLEHM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1S(=O)(=O)N)O)C#N

Description

4-Cyano-3-hydroxybenzenesulfonamide is a sulfonamide derivative characterized by a hydroxy group at the 3-position and a cyano substituent at the 4-position of the benzene ring. This structure confers unique physicochemical properties, such as enhanced acidity due to the electron-withdrawing cyano group and hydrogen-bonding capacity from the hydroxyl moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyano-3-hydroxybenzenesulfonamide can be achieved through various methods. One common approach involves the reaction of 4-cyanophenol with chlorosulfonic acid, followed by the addition of ammonia to form the sulfonamide group . The reaction conditions typically include controlled temperatures and the use of solvents such as dichloromethane or acetonitrile to facilitate the reaction.

Industrial Production Methods

In industrial settings, the production of 4-Cyano-3-hydroxybenzenesulfonamide may involve large-scale reactors and continuous flow processes to ensure high yield and purity. The use of catalysts and optimized reaction conditions can further enhance the efficiency of the synthesis .

Chemical Reactions Analysis

Types of Reactions

4-Cyano-3-hydroxybenzenesulfonamide undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The cyano group can be reduced to an amine.

Substitution: The sulfonamide group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon or lithium aluminum hydride.

Substitution: Nucleophiles like amines or thiols under basic conditions.

Major Products Formed

Oxidation: Formation of 4-cyano-3-ketobenzenesulfonamide.

Reduction: Formation of 4-aminomethyl-3-hydroxybenzenesulfonamide.

Substitution: Formation of various substituted sulfonamides depending on the nucleophile used.

Scientific Research Applications

4-Cyano-3-hydroxybenzenesulfonamide has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor, particularly in the inhibition of carbonic anhydrase.

Medicine: Explored for its antimicrobial and anticancer properties.

Industry: Utilized in the development of new materials and as a precursor in the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of 4-Cyano-3-hydroxybenzenesulfonamide involves its interaction with specific molecular targets:

Enzyme Inhibition: It acts as a competitive inhibitor of enzymes such as carbonic anhydrase by mimicking the substrate and binding to the active site.

Pathways Involved: The inhibition of carbonic anhydrase affects various physiological processes, including pH regulation and ion transport.

Comparison with Similar Compounds

N-(4-Cyanophenyl)-3-methoxybenzenesulfonamide ()

• Structure: Features a methoxy (-OCH₃) group at the 3-position and a cyano-substituted phenyl ring attached via a sulfonamide linkage.
• Synthesis: Prepared via Grignard reagent (3-methoxyphenylmagnesium bromide) reaction with 4-aminobenzonitrile in THF, followed by acetic acid quenching .
• Methoxy derivatives are often used to improve metabolic stability in drug design.

4-[5-(4-Chlorophenyl)-3-methyl-1H-pyrazol-1-yl]benzenesulfonamide ()

• Structure : Contains a pyrazole ring substituted with a 4-chlorophenyl group and a methyl group, linked to a benzenesulfonamide core.
• Synthesis : Utilizes crystallography software (APEX2, SAINT) for structural validation, reflecting its application in drug discovery .
• Key Differences : The pyrazole moiety introduces a heterocyclic ring, enhancing binding affinity to biological targets (e.g., cyclooxygenase enzymes). The chlorine atom increases lipophilicity, influencing membrane permeability.

3-(3-Cyclopentylureido)-4-hydroxybenzenesulfonamide ()

• Structure : Includes a hydroxy group at the 4-position and a cyclopentylureido (-NHCONH-cyclopentyl) substituent at the 3-position.
• Synthesis: Synthesized via reaction of 2-aminophenol-4-sulfonamide with cyclopentyl isocyanate in acetonitrile .
• Key Differences : The ureido group provides additional hydrogen-bonding sites, critical for high-affinity interactions with enzymes like carbonic anhydrase IX (a cancer therapy target). This compound is a structural analogue of SLC-0111, a clinical-stage anticancer agent.

4-Chlorobenzenesulfonamide Derivatives ()

• Structure : Simple benzenesulfonamide scaffold with a chlorine substituent at the 4-position.
• Synthesis : Derived from 4-chlorobenzenesulfonyl chloride and ammonia, with applications in antidiabetic drugs (e.g., chlorpropamide) .
• Key Differences: The absence of a hydroxy or cyano group reduces hydrogen-bonding capacity but increases electron-withdrawing effects, enhancing stability in acidic environments.

Comparative Data Table

Compound Name	Substituents (Position)	Synthesis Method	Key Applications
4-Cyano-3-hydroxybenzenesulfonamide	-CN (4), -OH (3)	Likely Grignard/acid coupling	Enzyme inhibition, antimicrobial
N-(4-Cyanophenyl)-3-methoxybenzenesulfonamide	-OCH₃ (3), -CN (phenyl)	Grignard reaction	Metabolic stability studies
4-[5-(4-Chlorophenyl)-3-methyl-1H-pyrazol-1-yl]benzenesulfonamide	Pyrazole (Cl, methyl substituents)	Crystallography-guided synthesis	Anti-inflammatory agents
3-(3-Cyclopentylureido)-4-hydroxybenzenesulfonamide	-NHCONH-cyclopentyl (3), -OH (4)	Isocyanate coupling	Anticancer (SLC-0111 analogues)
4-Chlorobenzenesulfonamide	-Cl (4)	Sulfonyl chloride amination	Antidiabetic (e.g., chlorpropamide)

Research Findings and Implications

• Electronic Effects: The cyano group in 4-cyano-3-hydroxybenzenesulfonamide increases acidity (pKa ~8–9) compared to chloro or methoxy derivatives, favoring ionized forms at physiological pH .
• Biological Activity : Ureido and pyrazole substituents (Evidences 2–3) enhance target selectivity in enzyme inhibition, whereas simpler substituents (e.g., -Cl, -OCH₃) prioritize pharmacokinetic properties .
• Synthetic Flexibility : Grignard and isocyanate-based routes (Evidences 1, 3) allow modular substitution, enabling rapid diversification for structure-activity relationship studies.